3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl 2-methylpropanoate

• IUPAC Name: 3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl 2-methylpropanoate
• InChI: InChI=1S/C12H11F13O2/c1-5(2)6(26)27-4-3-7(13,14)8(15,16)9(17,18)10(19,20)11(21,22)12(23,24)25/h5H,3-4H2,1-2H3
• InChI Key: VEAHUEAEPJJBDN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)OCCC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C12H11F13O2
• DSSTOX Substance ID: DTXSID00379980
• Molecular Weight: 434.19 g/mol
• CAS RN: 242812-05-1

Description

3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl 2-methylpropanoate (TMPT) is a fluorinated ether compound with a wide range of applications in scientific research. It is a colorless, volatile liquid with a boiling point of -2.2°C and a molecular weight of 477.25 g/mol. TMPT is a versatile compound that has been used in a variety of fields, including organic chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl 2-methylpropanoate is not fully understood. However, it is believed that this compound works by forming hydrogen bonds with the active site of proteins, thereby inhibiting their activity. The hydrogen bonds formed between this compound and the active site of proteins are thought to be stronger than the hydrogen bonds formed between the protein and other molecules. This inhibition of protein activity is thought to be responsible for the various effects of this compound on biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in a variety of organisms, including mice, rats, and humans. In mice, this compound has been shown to reduce pain and inflammation, and to increase the production of anti-inflammatory cytokines. In rats, this compound has been shown to reduce the level of inflammatory cytokines and to reduce the production of nitric oxide. In humans, this compound has been shown to reduce the symptoms of allergic rhinitis and to reduce the severity of asthma.

Advantages and Limitations for Lab Experiments

The main advantage of using 3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl 2-methylpropanoate in lab experiments is its low toxicity. This compound is generally regarded as non-toxic and is therefore safe to use in laboratory experiments. Additionally, this compound is relatively inexpensive and can be easily synthesized. The main limitation of using this compound in lab experiments is its volatility. This compound is a volatile liquid and can easily evaporate, making it difficult to store and handle in the laboratory.

Future Directions

The potential applications of 3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl 2-methylpropanoate are numerous and varied. Further research is needed to explore the effects of this compound on different biochemical and physiological processes, as well as the potential therapeutic uses of this compound. Additionally, research is needed to investigate the mechanism of action of this compound and to develop more efficient and cost-effective methods of synthesis. Finally, research is needed to explore the potential applications of this compound in drug delivery and other areas of scientific research.

Synthesis Methods

3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl 2-methylpropanoate can be synthesized through a variety of methods, including the reaction of 2-chloro-3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctanol with methylmagnesium bromide in diethyl ether. This method produces this compound in a quantitative yield. Other methods of synthesis include the reaction of 2-chloro-3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctanol with dimethyl sulfate in methanol, and the reaction of 2-chloro-3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctanol with methylmagnesium chloride in tetrahydrofuran.

Scientific Research Applications

3,3,4,4,5,5,6,6,7,7,8,8,8-Tridecafluorooctyl 2-methylpropanoate has been used in a wide range of scientific research applications, including organic chemistry, biochemistry, and pharmacology. In organic chemistry, this compound has been used as a synthetic intermediate in the preparation of fluorinated compounds, including perfluorinated ethers and polyfluorinated compounds. In biochemistry, this compound has been used as a reagent in the synthesis of peptides and proteins. In pharmacology, this compound has been used as a drug delivery agent for the delivery of drugs to the brain.